Cas no 96450-24-7 (N-(4-ethoxyphenyl)quinoline-2-carbothioamide)

• Product Name: N-(4-ethoxyphenyl)quinoline-2-carbothioamide
• CAS No: 96450-24-7
• MF: C₁₈H₁₆N₂OS
• MW: 308.397442817688
• CID: 4359640
• PubChem ID: 797143
• Update Time: 2025-11-06

N-(4-ethoxyphenyl)quinoline-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarbothioamide, N-(4-ethoxyphenyl)-
• F1329-0007
• AB00114798-01
• Oprea1_023460
• N-(4-ethoxyphenyl)quinoline-2-carbothioamide
• MLS001167115
• CHEMBL1417282
• HMS2960N20
• SMR000641079
• AKOS024605183
• 96450-24-7

• Inchi： 1S/C18H16N2OS/c1-2-21-15-10-8-14(9-11-15)19-18(22)17-12-7-13-5-3-4-6-16(13)20-17/h3-12H,2H2,1H3,(H,19,22)
• InChI Key： IASFJBXCNOUNBF-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C=CC=1C(NC1=CC=C(OCC)C=C1)=S

Computed Properties

• Exact Mass: 308.09833431Da
• Monoisotopic Mass: 308.09833431Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 66.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on N-(4-ethoxyphenyl)quinoline-2-carbothioamide

Comprehensive Overview of N-(4-ethoxyphenyl)quinoline-2-carbothioamide (CAS No. 96450-24-7): Properties, Applications, and Research Insights

N-(4-ethoxyphenyl)quinoline-2-carbothioamide, identified by its CAS No. 96450-24-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This quinoline-derived thioamide exhibits unique structural features, combining a quinoline-2-carbothioamide core with a 4-ethoxyphenyl substituent. Such molecular architecture endows it with distinct physicochemical properties, making it a subject of interest for drug discovery and advanced material development.

In recent years, researchers have explored the potential of N-(4-ethoxyphenyl)quinoline-2-carbothioamide as a scaffold for designing novel bioactive molecules. Its structural motifs are particularly relevant in addressing current scientific challenges, such as the development of targeted therapies and smart materials. The compound's thioamide group and quinoline backbone contribute to its ability to interact with biological targets, while the ethoxy phenyl moiety enhances its solubility and bioavailability—a critical consideration in modern drug formulation.

The synthesis and characterization of CAS No. 96450-24-7 have been documented in various peer-reviewed studies, highlighting its stability under physiological conditions and compatibility with common organic solvents. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have confirmed its molecular structure and purity. These properties make it a valuable reference compound for quality control in pharmaceutical manufacturing and a promising candidate for further derivatization.

From an industrial perspective, N-(4-ethoxyphenyl)quinoline-2-carbothioamide has shown potential applications in organic electronics and photovoltaics. Its conjugated system and electron-rich nature contribute to interesting optoelectronic properties, aligning with the growing demand for sustainable energy solutions. Researchers are investigating its use in organic light-emitting diodes (OLEDs) and as a charge transport material—topics frequently searched in academic and industrial circles.

Environmental considerations surrounding CAS No. 96450-24-7 have also become a focus area, particularly regarding its biodegradation profile and eco-friendly synthesis routes. The compound's stability under various pH conditions and thermal resistance make it suitable for diverse applications while maintaining environmental safety standards—a crucial factor in today's regulatory landscape.

In pharmacological research, the quinoline-2-carbothioamide moiety has demonstrated interesting interactions with biological targets, prompting investigations into its potential as a kinase inhibitor or antimicrobial agent. These studies address current healthcare challenges, including antibiotic resistance and targeted cancer therapies—subjects that dominate scientific literature and public health discussions.

The commercial availability of N-(4-ethoxyphenyl)quinoline-2-carbothioamide through specialty chemical suppliers has facilitated broader research access. Quality specifications typically include ≥98% purity by HPLC, with certificates of analysis available for research and development purposes. Proper storage recommendations emphasize protection from light and moisture to maintain compound integrity—a common query among laboratory professionals working with sensitive organic compounds.

Future research directions for CAS No. 96450-24-7 may explore its use in combination therapies or as a building block for more complex molecular architectures. The compound's modular design allows for strategic modifications, addressing current limitations in drug delivery systems and material science applications—areas experiencing rapid growth in patent filings and scientific publications.

Safety data for N-(4-ethoxyphenyl)quinoline-2-carbothioamide indicates standard laboratory precautions are sufficient for handling, with no extraordinary hazards reported in available literature. This safety profile, combined with its synthetic versatility, contributes to its growing popularity in academic and industrial research settings—particularly among investigators searching for novel heterocyclic compounds with tunable properties.

As research continues to uncover new applications for quinoline-2-carbothioamide derivatives, CAS No. 96450-24-7 remains a compound of significant interest. Its balanced combination of stability, functionality, and synthetic accessibility positions it as a valuable tool for addressing contemporary challenges in medicinal chemistry and materials science—fields that continue to drive innovation in response to global health and technological needs.